Cas no 861581-93-3 (8-Nitroquinolin-2-amine)

• Product Name: 8-Nitroquinolin-2-amine
• CAS No: 861581-93-3
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD23135750
• CID: 1038496
• PubChem ID: 70696544
• Update Time: 2025-10-29

8-Nitroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-Nitroquinolin-2-amine
• DTXSID60742656
• EN300-318661
• 8-Nitroquinolin-2(1h)-imine
• 861581-93-3
• SB67770
• CHEMBL2042583
• CS-0270575

• MDL： MFCD23135750
• Inchi： 1S/C9H7N3O2/c10-8-5-4-6-2-1-3-7(12(13)14)9(6)11-8/h1-5H,(H2,10,11)
• InChI Key： YXXGWWIZRGKLBZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=CC=C(N)N=C21)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-Nitroquinolin-2-amine

8-Nitroquinolin-2-amine (CAS No. 861581-93-3): A Comprehensive Overview

8-Nitroquinolin-2-amine, identified by its Chemical Abstracts Service (CAS) number 861581-93-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The presence of a nitro group at the 8-position and an amine substituent at the 2-position imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 8-Nitroquinolin-2-amine contribute to its reactivity and functionality. The nitro group can participate in various chemical transformations, including reduction to an amine or diazotization, while the amine moiety can engage in hydrogen bonding and coordinate with metal ions. These properties make it a versatile intermediate in synthetic chemistry and a potential candidate for modulating biological pathways.

In recent years, 8-Nitroquinolin-2-amine has been studied for its pharmacological effects, particularly in the context of anticancer and antimicrobial applications. Quinoline derivatives have a long history of use in treating parasitic infections, such as malaria, due to their ability to interfere with essential biological processes in pathogens. The nitro group in 8-Nitroquinolin-2-amine may enhance its bioavailability and metabolic stability, which are critical factors for drug efficacy.

One of the most promising areas of research involving 8-Nitroquinolin-2-amine is its potential as an anticancer agent. Studies have shown that quinoline derivatives can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The nitro group may play a role in enhancing the ability of 8-Nitroquinolin-2-amine to interact with target proteins, thereby improving its therapeutic activity. Additionally, the compound’s ability to cross the blood-brain barrier suggests it may have applications in treating central nervous system disorders.

Another significant aspect of 8-Nitroquinolin-2-amine is its antimicrobial properties. Research indicates that this compound can exhibit activity against a range of bacterial and fungal strains, including multidrug-resistant species. The mechanism of action likely involves disruption of microbial cell membranes or inhibition of essential metabolic enzymes. This makes 8-Nitroquinolin-2-amine a promising candidate for developing novel antimicrobial agents to combat rising rates of antibiotic resistance.

The synthesis of 8-Nitroquinolin-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of quinoline precursors followed by reduction and functional group manipulation. Advances in catalytic methods have improved the efficiency of these processes, making it more feasible to produce 8-Nitroquinolin-2-amine on an industrial scale.

In conclusion, 8-Nitroquinolin-2-amine (CAS No. 861581-93-3) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical properties make it a valuable tool for drug discovery, particularly in the development of anticancer and antimicrobial agents. Ongoing research continues to explore new derivatives and analogs of this compound, which may unlock even greater therapeutic possibilities in the future.